2-[({3-[(ethylamino)carbonyl]phenyl}amino)carbonyl]benzoic acid

• IUPAC Name: 2-[[3-(ethylcarbamoyl)phenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C17H16N2O4/c1-2-18-15(20)11-6-5-7-12(10-11)19-16(21)13-8-3-4-9-14(13)17(22)23/h3-10H,2H2,1H3,(H,18,20)(H,19,21)(H,22,23)
• InChI Key: KQQHGNYVGYIAHD-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

2-[({3-[(ethylamino)carbonyl]phenyl}amino)carbonyl]benzoic acid, also known as EACA, is a synthetic amino acid derivative that has been extensively studied for its potential therapeutic applications. EACA is a white crystalline powder that is soluble in water and has a molecular weight of 233.25 g/mol. In

Mechanism of Action

2-[({3-[(ethylamino)carbonyl]phenyl}amino)carbonyl]benzoic acid works by inhibiting plasmin, an enzyme that breaks down blood clots. Plasmin is produced from plasminogen, which is activated by tissue plasminogen activator (tPA). This compound binds to plasminogen and prevents its activation by tPA, thereby inhibiting fibrinolysis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase clot stability, reduce bleeding time, and decrease blood loss during surgery. This compound has also been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of sepsis. Additionally, this compound has been shown to have antioxidant properties and has been studied for its potential use in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

2-[({3-[(ethylamino)carbonyl]phenyl}amino)carbonyl]benzoic acid has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also stable at room temperature and can be stored for long periods of time. However, this compound has some limitations for lab experiments. It is highly water-soluble, which can make it difficult to dissolve in some solvents. Additionally, this compound can be toxic at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for research on 2-[({3-[(ethylamino)carbonyl]phenyl}amino)carbonyl]benzoic acid. One area of research is the development of new formulations and delivery methods for this compound. This could include the development of new oral or topical formulations, as well as the use of nanoparticles for targeted delivery. Another area of research is the investigation of the neuroprotective effects of this compound and its potential use in the treatment of traumatic brain injury. Additionally, further research is needed to fully understand the anti-inflammatory and antioxidant properties of this compound and its potential use in the treatment of sepsis and oxidative stress-related diseases.

Scientific Research Applications

2-[({3-[(ethylamino)carbonyl]phenyl}amino)carbonyl]benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to inhibit fibrinolysis, the breakdown of blood clots, and has been used to treat bleeding disorders such as hemophilia and von Willebrand disease. This compound has also been studied for its potential use in cancer treatment, as it has been shown to inhibit tumor growth and metastasis. Additionally, this compound has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of traumatic brain injury.